Cas no 392239-40-6 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide
• CAS No: 392239-40-6
• MF: C₉H₁₅N₃OS₂
• MW: 245.364898920059
• CID: 6448977
• Update Time: 2025-05-21

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide
• N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)pentanamide
• Pentanamide, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C9H15N3OS2/c1-3-5-6-7(13)10-8-11-12-9(15-8)14-4-2/h3-6H2,1-2H3,(H,10,11,13)
• InChI Key： BTWDZYTUHIPKST-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC)S1)(=O)CCCC

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 9.24±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide

N-5-(Ethylsulfanyl)-1,3,4-Thiadiazol-2-Ylpantanamide: A Comprehensive Overview

The compound with CAS No 392239-40-6, known as N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiadiazole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's unique combination of a thiadiazole ring and an ethylsulfanyl substituent makes it a promising candidate for various applications, particularly in drug discovery and agrochemical development.

Recent studies have highlighted the potential of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide as a potent bioactive agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promising results in antitumor studies, where it demonstrated selective cytotoxicity against cancer cells while sparing normal cells. These findings underscore the importance of thiadiazole derivatives in modern pharmacology and their role in addressing unmet medical needs.

The structural design of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide is characterized by a thiadiazole ring system fused with an ethylsulfanyl group. This configuration not only enhances the compound's stability but also contributes to its unique electronic properties. The sulfur atom in the thiadiazole ring plays a crucial role in modulating the molecule's reactivity and bioavailability. Recent advancements in computational chemistry have allowed researchers to predict the compound's interactions with biological targets with unprecedented accuracy, further aiding its development as a therapeutic agent.

In terms of synthesis, N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of environmentally friendly reagents and catalytic systems has become increasingly popular in its synthesis to align with green chemistry principles. These methods not only improve yield but also reduce the environmental footprint of the production process.

One of the most exciting developments involving this compound is its application in agrochemicals. Studies have shown that N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide exhibits strong pesticidal activity against a wide range of agricultural pests. Its ability to disrupt insect neurotransmitter systems without causing harm to non-target species makes it an attractive alternative to conventional pesticides. Furthermore, its biodegradability ensures minimal environmental impact, aligning with sustainable agricultural practices.

From a materials science perspective, the compound's unique electronic properties make it a candidate for advanced materials such as conductive polymers and sensors. Recent research has explored its potential as a building block for organic electronics, where its sulfur-containing structure could enhance charge transport properties. These applications highlight the versatility of thiadiazole derivatives beyond traditional pharmaceutical uses.

In conclusion, N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylpentanamide represents a significant advancement in chemical research due to its diverse biological activities and structural flexibility. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in various industries ranging from medicine to agriculture. Its development exemplifies the intersection of chemistry and biology in addressing global challenges and improving human health.